Cas no 1226437-57-5 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• CAS No: 1226437-57-5
• MF: C₁₅H₁₆N₂O₅S
• MW: 336.362942695618
• CID: 5882777
• PubChem ID: 49677215
• Update Time: 2025-06-09

N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• 1226437-57-5
• N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)-2-(1,3-dioxoisoindolin-2-yl)acetamide
• VU0527475-1
• 2-(1,3-dioxoisoindol-2-yl)-N-[(1,1-dioxothiolan-3-yl)methyl]acetamide
• AKOS024526824
• F5882-4180
• N-[(1,1-dioxo-1lambda6-thiolan-3-yl)methyl]-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide

• Inchi： 1S/C15H16N2O5S/c18-13(16-7-10-5-6-23(21,22)9-10)8-17-14(19)11-3-1-2-4-12(11)15(17)20/h1-4,10H,5-9H2,(H,16,18)
• InChI Key： BPVJJNSEQPKTCZ-UHFFFAOYSA-N
• SMILES： S1(CCC(CNC(CN2C(C3C=CC=CC=3C2=O)=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 336.078
• Monoisotopic Mass: 336.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2
• XLogP3: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide

N-(1,1-dioxo-1λ⁶-thiolan-3-yl)methyl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide: A Comprehensive Overview

N-(1,1-dioxo-1λ⁶-thiolan-3-yl)methyl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide (CAS No. 1226437-57-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiolanes and isoindoles, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to this compound.

The chemical structure of N-(1,1-dioxo-1λ⁶-thiolan-3-yl)methyl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide is characterized by a thiolane ring with a dioxo group at the 1-position and an isoindole moiety attached to an acetamide side chain. The thiolane ring is a six-membered ring containing a sulfur atom in the 4-position, while the isoindole moiety is a bicyclic structure consisting of a benzene ring fused with a pyrrole ring. The presence of these functional groups imparts unique chemical and biological properties to the compound.

The synthesis of N-(1,1-dioxo-1λ⁶-thiolan-3-yl)methyl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide typically involves multi-step reactions. One common approach is to start with the synthesis of the thiolane ring using an appropriate sulfur-containing precursor. The dioxo group can be introduced through oxidation reactions. The isoindole moiety can be synthesized separately and then coupled with the thiolane derivative using standard coupling reactions such as amide bond formation. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the preparation of this compound.

In terms of biological activity, N-(1,1-dioxo-1λ⁶-thiolan-3-yl)methyl-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l)acetamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, it has been reported to inhibit the activity of protein kinases such as MAPK (mitogen-activated protein kinase) and PI3K (phosphoinositide 3 kinase), which are key regulators of cell proliferation and survival. These findings suggest that this compound could have applications in the treatment of cancer and other diseases characterized by aberrant signaling pathways.

Furthermore, studies have explored the anti-inflammatory properties of N-(1,1-dioxo-1λ⁶-thiolan -3 -y l)methyl - 2 -( 1 , 3 -d iox o - 2 , 3 -d ihyd ro - 1 H -i soi nd ol - 2 -y l)a cetam ide . In vitro experiments have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha (tumor necrosis factor-alpha) and IL-6 (interleukin 6) in immune cells. This anti-inflammatory activity makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its enzymatic inhibition and anti-inflammatory properties, N-(1 , 1 -d iox o - 1 λ< sup >6 sup > -t hi ol an - 3 -y l)m eth yl - 2 -( 1 , 3 -d iox o - 2 , 3 -d ihyd ro - 1 H -i soi nd ol - y l)a cetam ide has also been investigated for its neuroprotective effects. Preclinical studies have shown that it can protect neurons from oxidative stress-induced damage and reduce neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings highlight its potential as a therapeutic agent for neurological disorders.

The pharmacokinetic properties of N -( )m eth yl -( )a cetam ide have also been studied to assess its suitability for drug development. Initial studies indicate that it has favorable oral bioavailability and good tissue distribution. However, further research is needed to optimize its pharmacokinetic profile for clinical applications.

In conclusion, N -( )m eth yl -( )a cetam ide (CAS No. ) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications.